Cas no 251097-20-8 (3-chloro-N-[4-(pyrrolidin-1-yl)phenyl]benzamide)

• Product Name: 3-chloro-N-[4-(pyrrolidin-1-yl)phenyl]benzamide
• CAS No: 251097-20-8
• MF: C₁₇H₁₇ClN₂O
• MW: 300.782683134079
• MDL: MFCD00173019
• CID: 5184927
• Update Time: 2025-10-29

3-chloro-N-[4-(pyrrolidin-1-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[4-(pyrrolidin-1-yl)phenyl]benzamide

• MDL： MFCD00173019
• Inchi： 1S/C17H17ClN2O/c18-14-5-3-4-13(12-14)17(21)19-15-6-8-16(9-7-15)20-10-1-2-11-20/h3-9,12H,1-2,10-11H2,(H,19,21)
• InChI Key： UUXQJKFVQAVBNS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC2)C=C1)(=O)C1=CC=CC(Cl)=C1

Additional information on 3-chloro-N-[4-(pyrrolidin-1-yl)phenyl]benzamide

Research Brief on 3-chloro-N-[4-(pyrrolidin-1-yl)phenyl]benzamide (CAS: 251097-20-8): Recent Advances and Applications

The compound 3-chloro-N-[4-(pyrrolidin-1-yl)phenyl]benzamide (CAS: 251097-20-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a modulator of key biological pathways, particularly in the context of cancer and neurodegenerative diseases. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and emerging applications in drug development.

Recent investigations into 3-chloro-N-[4-(pyrrolidin-1-yl)phenyl]benzamide have focused on its interaction with protein kinases and other molecular targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of certain kinase isoforms, which are implicated in tumor proliferation. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and specificity of the compound, revealing promising results for its use in targeted cancer therapies.

In addition to its anticancer potential, 3-chloro-N-[4-(pyrrolidin-1-yl)phenyl]benzamide has been investigated for its neuroprotective effects. A preclinical study conducted in 2022 reported that the compound could attenuate oxidative stress and inflammation in neuronal cells, suggesting its utility in treating neurodegenerative conditions such as Alzheimer's disease. The study employed a combination of cell-based assays and animal models to validate these findings, providing a robust foundation for further clinical research.

The pharmacokinetic profile of 3-chloro-N-[4-(pyrrolidin-1-yl)phenyl]benzamide has also been a subject of recent research. A 2023 pharmacokinetic study highlighted its favorable absorption and distribution properties, along with a manageable toxicity profile. These attributes make it a viable candidate for further drug development, particularly in oral formulations. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of active investigation.

Looking ahead, the potential applications of 3-chloro-N-[4-(pyrrolidin-1-yl)phenyl]benzamide extend beyond its current scope. Emerging research suggests its utility in combination therapies, where it may enhance the efficacy of existing drugs. Furthermore, ongoing studies are exploring its role in modulating immune responses, opening new avenues for its use in autoimmune and inflammatory diseases. The compound's versatility underscores its importance in the evolving landscape of chemical biology and drug discovery.

In conclusion, 3-chloro-N-[4-(pyrrolidin-1-yl)phenyl]benzamide (CAS: 251097-20-8) represents a promising scaffold for therapeutic development. Its multifaceted biological activities, combined with a growing body of preclinical evidence, position it as a compound of significant interest for researchers and pharmaceutical developers alike. Future studies will be crucial in translating these findings into clinical applications, ultimately benefiting patients across a range of medical conditions.